Cas no 1805088-43-0 (4-Cyano-3-(difluoromethyl)-5-hydroxy-2-nitropyridine)

• Product Name: 4-Cyano-3-(difluoromethyl)-5-hydroxy-2-nitropyridine
• CAS No: 1805088-43-0
• MF: C₇H₃F₂N₃O₃
• MW: 215.113827943802
• CID: 4807351
• Update Time: 2025-06-11

4-Cyano-3-(difluoromethyl)-5-hydroxy-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-3-(difluoromethyl)-5-hydroxy-2-nitropyridine

• Inchi： 1S/C7H3F2N3O3/c8-6(9)5-3(1-10)4(13)2-11-7(5)12(14)15/h2,6,13H
• InChI Key： QTJNLMXBVXCTSM-UHFFFAOYSA-N
• SMILES： FC(C1C([N+](=O)[O-])=NC=C(C=1C#N)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 298
• XLogP3: 1.5
• Topological Polar Surface Area: 103

Additional information on 4-Cyano-3-(difluoromethyl)-5-hydroxy-2-nitropyridine

Introduction to 4-Cyano-3-(difluoromethyl)-5-hydroxy-2-nitropyridine (CAS No. 1805088-43-0)

4-Cyano-3-(difluoromethyl)-5-hydroxy-2-nitropyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1805088-43-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This heterocyclic compound features a pyridine core substituted with a cyano group, a difluoromethyl group, and a hydroxyl group, along with a nitro substituent. The unique arrangement of these functional groups imparts distinct chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The structural configuration of 4-Cyano-3-(difluoromethyl)-5-hydroxy-2-nitropyridine positions it as a versatile building block for medicinal chemists. The presence of the cyano group (–CN) enhances its reactivity, allowing for further functionalization through nucleophilic addition or condensation reactions. The difluoromethyl (–CF₂) moiety is particularly noteworthy for its ability to modulate metabolic stability and binding affinity in drug candidates. Additionally, the hydroxyl (–OH) and nitro (–NO₂) groups introduce both acidic and oxidizing properties, respectively, which can be exploited in synthetic pathways.

In recent years, the demand for novel heterocyclic compounds with optimized pharmacokinetic profiles has driven extensive research into derivatives of pyridine. 4-Cyano-3-(difluoromethyl)-5-hydroxy-2-nitropyridine has been explored as a precursor in the development of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in generating compounds with potential antimicrobial and anti-inflammatory properties. The nitro group, while reactive, can be selectively reduced to an amine under controlled conditions, opening avenues for further derivatization.

The agrochemical sector has also shown interest in this compound due to its structural features that mimic natural products known for their biological activity. Researchers have synthesized analogs of 4-Cyano-3-(difluoromethyl)-5-hydroxy-2-nitropyridine to develop novel herbicides and fungicides. The difluoromethyl group, in particular, is often incorporated into agrochemicals to improve their environmental persistence while maintaining efficacy against pests and weeds. Such modifications are critical for developing sustainable agricultural solutions.

Advances in computational chemistry have further enhanced the understanding of 4-Cyano-3-(difluoromethyl)-5-hydroxy-2-nitropyridine's reactivity and potential applications. Molecular modeling studies have predicted its interaction with biological targets, providing insights into how structural modifications might influence drug-like properties such as solubility, permeability, and binding affinity. These predictions are increasingly guiding experimental efforts in medicinal chemistry.

One notable application of this compound has been in the synthesis of kinase inhibitors. Kinases are enzymes involved in numerous cellular processes, making them attractive targets for therapeutic intervention. By incorporating the scaffold of 4-Cyano-3-(difluoromethyl)-5-hydroxy-2-nitropyridine into kinase inhibitors, researchers aim to achieve high selectivity and potency. Preliminary results suggest that derivatives of this compound exhibit promising activity against certain kinases while minimizing off-target effects.

The role of fluorinated compounds in modern drug discovery cannot be overstated. The introduction of fluorine atoms into molecular structures often leads to improved pharmacological properties. In the case of 4-Cyano-3-(difluoromethyl)-5-hydroxy-2-nitropyridine, the difluoromethyl group contributes to metabolic stability by resisting hydrolysis under physiological conditions. This characteristic is particularly advantageous for drugs that require extended half-lives in vivo.

Furthermore, the hydroxyl group provides a site for hydrogen bonding interactions with biological targets, which can enhance binding affinity. This dual functionality—hydrogen bonding capability coupled with metabolic stability—makes 4-Cyano-3-(difluoromethyl)-5-hydroxy-2-nitropyridine a compelling candidate for further development. Researchers are exploring its potential use in designing molecules that interact with proteins or nucleic acids through multiple non-covalent interactions.

Recent patents have highlighted the commercial interest in derivatives of 4-Cyano-3-(difluoromethyl)-5-hydroxy-2-nitropyridine. These patents cover novel synthetic routes and applications in drug discovery programs conducted by leading pharmaceutical companies. The emphasis on fluorinated heterocycles underscores their growing importance as pharmacophores in modern medicine.

The synthesis of 4-Cyano-3-(difluoromethyl)-5-hydroxy-2-nitropyridine itself presents challenges due to its multiple functional groups requiring precise control over reaction conditions. However, advances in synthetic methodologies have made it more accessible than before. Catalytic processes and green chemistry approaches are being employed to streamline production while minimizing waste and energy consumption.

Future research directions may explore the use of 4-Cyano-3-(difluoromethyl)-5-hydroxy-2-nitropyridine as a starting material for libraries of compounds via combinatorial chemistry or high-throughput screening platforms. Such approaches would enable rapid identification of lead candidates with desired biological activities without extensive manual synthesis.

In conclusion,4-Cyano-3-(difluoromethyl)-5-hydroxy-2-nitropyridine (CAS No. 1805088-43-0) represents a promising scaffold with diverse applications across pharmaceuticals and agrochemicals. Its unique structural features—combining reactivity with metabolic stability—make it an invaluable asset for synthetic chemists seeking to develop next-generation bioactive molecules.